N-(4-butylphenyl)naphthalene-2-sulfonamide

• Molecular Formula: C20H21NO2S
• Molecular Weight: 339.5 g/mol
• IUPAC Name: N-(4-butylphenyl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C20H21NO2S/c1-2-3-6-16-9-12-19(13-10-16)21-24(22,23)20-14-11-17-7-4-5-8-18(17)15-20/h4-5,7-15,21H,2-3,6H2,1H3
• InChI Key: OXGNWEOZOPQNEO-UHFFFAOYSA-N
• SMILES: CCCCC1=CC=C(C=C1)NS(=O)(=O)C2=CC3=CC=CC=C3C=C2

Description

N-(4-butylphenyl)naphthalene-2-sulfonamide, also known as NBPNS, is a sulfonamide derivative that has been widely used in scientific research. It is a small molecule that is structurally similar to other sulfonamide compounds, such as sulfathiazole and sulfadiazine. NBPNS has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for studying biological systems.

Mechanism of Action

The mechanism of action of N-(4-butylphenyl)naphthalene-2-sulfonamide is not fully understood, but it is believed to act by binding to specific target molecules and altering their function. For example, as a carbonic anhydrase inhibitor, it binds to the enzyme and prevents it from catalyzing the conversion of carbon dioxide to bicarbonate ions.
Biochemical and Physiological Effects
N-(4-butylphenyl)naphthalene-2-sulfonamide has been shown to have a variety of biochemical and physiological effects, including inhibition of cell growth and proliferation, induction of apoptosis, and alteration of cellular signaling pathways. These effects make it a valuable tool for studying cancer biology and other disease processes.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-butylphenyl)naphthalene-2-sulfonamide in lab experiments is its high selectivity for specific target molecules, which allows for more precise and accurate measurements. However, one limitation is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are many potential future directions for research involving N-(4-butylphenyl)naphthalene-2-sulfonamide, including its use as a therapeutic agent for cancer treatment, its development as a fluorescent probe for studying protein-ligand interactions, and its application in other areas of biology and medicine. Further studies are needed to fully understand its mechanism of action and potential uses.

Synthesis Methods

The synthesis of N-(4-butylphenyl)naphthalene-2-sulfonamide involves the reaction of naphthalene-2-sulfonyl chloride with 4-butylaniline in the presence of a base catalyst. The resulting product is purified by recrystallization and characterized by various spectroscopic techniques, such as NMR and IR.

Scientific Research Applications

N-(4-butylphenyl)naphthalene-2-sulfonamide has been used in a variety of scientific research applications, including as a fluorescent probe for studying protein-ligand interactions, as a selective inhibitor of carbonic anhydrase IX, and as a potential therapeutic agent for cancer treatment. Its unique chemical structure and properties make it a versatile tool for studying various biological processes.